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Compound of Interest

Compound Name: Isopropyl! 4-hydroxybenzoate-d4

Cat. No.: B15557622

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comparative analysis of Isopropyl 4-hydroxybenzoate
and its deuterated form, Isopropyl 4-hydroxybenzoate-d4. This document summarizes their
physicochemical properties, biological activities, and applications in research, with a focus on
the implications of isotopic labeling for pharmacokinetic studies.

Introduction

Isopropy! 4-hydroxybenzoate, a member of the paraben family, is widely utilized as a
preservative in cosmetics, food products, and pharmaceuticals due to its antimicrobial and
antioxidant properties.[1][2] Its deuterated analog, Isopropyl 4-hydroxybenzoate-d4, serves
as a valuable tool in analytical and clinical research, primarily as an internal standard for
accurate quantification and as a tracer in pharmacokinetic studies.[3][4][5] The substitution of
hydrogen atoms with deuterium, a stable isotope of hydrogen, can significantly alter the
metabolic fate of a molecule due to the kinetic isotope effect, offering unique advantages in
drug development and safety assessment.[6]

Physicochemical Properties

The introduction of deuterium atoms into the Isopropyl 4-hydroxybenzoate molecule results in a
slight increase in its molecular weight. While comprehensive experimental data for the
deuterated form is not readily available, the fundamental physicochemical properties of the
parent compound are well-documented.
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Table 1: Comparative Physicochemical Data

Isopropyl 4-
Isopropyl 4-
Property hydroxybenzoate- Data Source(s)
hydroxybenzoate
d4
Molecular Formula C10H1203 C10HsD4Os [71[8I[9][10][11][12][13]
Molecular Weight 180.20 g/mol 184.23 g/mol [51[7]
CAS Number 4191-73-5 1219798-72-7 [5][7]
Not specified

White to cream
Appearance (expected to be [7109]
crystals or powder o
similar)

Melting Point 81.5-87.5°C Not specified [9]

) Not specified
- Soluble in chloroform
Solubility (expected to be [8]
and ethyl acetate. o
similar)

LogP (Octanol/Water) 1.957 Not specified [11]

Synthesis
Isopropyl 4-hydroxybenzoate

The synthesis of Isopropyl 4-hydroxybenzoate can be achieved through the esterification of 4-
hydroxybenzoic acid with isopropanol. One patented method involves the reaction of
isopropanol with thionyl chloride to form an intermediate, which then reacts with p-
hydroxybenzoic acid.[7] This approach is reported to improve reaction efficiency and yield.[7]
Another common method is the Kolbe—Schmitt reaction, where potassium phenoxide and CO:2
are heated under pressure, followed by acidification.[14]

Isopropyl 4-hydroxybenzoate-d4

Specific, detailed experimental protocols for the synthesis of Isopropyl 4-hydroxybenzoate-
d4 are not extensively published in peer-reviewed literature, suggesting it is primarily produced
by specialized chemical suppliers. The synthesis would likely involve the use of deuterated
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precursors. A plausible synthetic route could involve the esterification of deuterated 4-
hydroxybenzoic acid (4-hydroxybenzoic acid-d4) with isopropanol, or the reaction of 4-
hydroxybenzoic acid with deuterated isopropanol (isopropanol-d8). The synthesis of 4-
hydroxybenzoic acid derivatives in genetically engineered E. coli has also been explored,
which could potentially be adapted for the production of deuterated analogs by using
deuterated starting materials in the culture medium.[10]

Biological Activity and Signaling Pathways
Antimicrobial and Antioxidant Activity

Isopropyl 4-hydroxybenzoate exhibits broad-spectrum antimicrobial activity, inhibiting the
growth of bacteria and fungi, which is the primary reason for its use as a preservative.[1][2] It
also possesses antioxidant properties.[1][2]

Endocrine Disruption and Signaling Pathway
Interactions

Parabens, including Isopropyl 4-hydroxybenzoate, are classified as endocrine-disrupting
chemicals (EDCs) due to their potential to interact with hormone receptors.[15]

o Estrogen Receptor (ER) and Human Epidermal Growth Factor Receptor (HER) Crosstalk:
Studies have shown that parabens can synergize with HER ligands to stimulate the
expression of the oncogene c-Myc and promote the proliferation of breast cancer cells that
are positive for both ERa and HER2.[16] This suggests that parabens may be active at
concentrations lower than previously thought when other signaling pathways are active.[16]

o PI3K/AKt/mTOR Pathway: The PI3K/Akt/mTOR signaling pathway is a critical regulator of
cell proliferation, survival, and metabolism, and its dysregulation is common in cancer.[17]
[18] While direct inhibition of this pathway by Isopropyl 4-hydroxybenzoate has not been
explicitly demonstrated, some natural products with structural similarities have been shown
to inhibit this pathway.[1] Given the crosstalk between ER and growth factor receptor
signaling, and the role of PI3K/Akt/mTOR downstream of HERSs, it is plausible that parabens
could indirectly influence this pathway.

Below is a diagram illustrating the potential interaction of parabens with the ER and HER
signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Isopropyl 4-Hydroxybenzoate and
Its Deuterated Analog]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557622#isopropyl-4-hydroxybenzoate-vs-
isopropyl-4-hydroxybenzoate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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